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An In-depth Technical Guide on the Single Azo Class Dye, Disperse Red 167

Disperse Red 167 is a synthetic organic compound classified as a single azo disperse dye.[1]
[2] Its chemical structure features a single azo group (-N=N-) which acts as the chromophore,
responsible for its characteristic red color. This dye is primarily utilized in the textile industry for
dyeing hydrophobic fibers, most notably polyester and its blends, due to its low water solubility
and ability to disperse in aqueous media.[2][3] This technical guide provides a comprehensive
overview of Disperse Red 167, including its chemical and physical properties, a detailed,
representative experimental protocol for its synthesis, and methods for its characterization,
tailored for researchers, scientists, and professionals in drug development and related fields.

Chemical and Physical Properties

Disperse Red 167 is characterized by the following properties, which are crucial for its
application and synthesis. The data presented below has been compiled from various sources.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1346997?utm_src=pdf-interest
https://www.benchchem.com/product/b1346997?utm_src=pdf-body
https://www.benchchem.com/product/b1346997?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Synthesis_of_Azo_Dyes_via_Diazotization_and_Coupling_Reactions.pdf
http://www.worlddyevariety.com/disperse-dyes/disperse-red-167.html
http://www.worlddyevariety.com/disperse-dyes/disperse-red-167.html
https://enochdye.com/pigments/tds/?color240.html
https://www.benchchem.com/product/b1346997?utm_src=pdf-body
https://www.benchchem.com/product/b1346997?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

( )

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

\. J

Synthesis of Disperse Red 167

The synthesis of Disperse Red 167 is achieved through a two-step process characteristic of
azo dye production: diazotization followed by an azo coupling reaction.[1][2] The overall
reaction involves the diazotization of 2-chloro-4-nitrobenzenamine, which is then coupled with
3-propanoylamino-N,N-bis(2-acetoxyethyl)benzenamine.[1]

Experimental Protocol

The following is a representative, detailed experimental protocol for the laboratory-scale
synthesis of Disperse Red 167. This protocol is based on general procedures for azo dye
synthesis and should be performed by trained personnel in a well-ventilated fume hood with
appropriate personal protective equipment.

Materials:

2-chloro-4-nitrobenzenamine

3-propanoylamino-N,N-bis(2-acetoxyethyl)benzenamine

Concentrated Hydrochloric Acid (HCI)

Sodium Nitrite (NaNO2)

Sodium Acetate
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e Ice

 Distilled Water

o Ethanol (for recrystallization)

e Stirring apparatus

» Beakers and flasks

e Buchner funnel and filter paper

Step 1: Diazotization of 2-chloro-4-nitrobenzenamine

e In a 250 mL beaker, suspend a specific molar equivalent of 2-chloro-4-nitrobenzenamine in a
solution of concentrated hydrochloric acid and water.

e Cool the suspension to 0-5 °C in an ice bath with continuous stirring. It is critical to maintain
this low temperature to ensure the stability of the diazonium salt.

» In a separate beaker, dissolve a slight molar excess of sodium nitrite in cold distilled water.

e Slowly add the sodium nitrite solution dropwise to the cooled suspension of 2-chloro-4-
nitrobenzenamine. The temperature should be strictly maintained below 5 °C during this
addition.

o After the complete addition of the sodium nitrite solution, continue stirring the mixture at 0-5
°C for an additional 30 minutes to ensure the completion of the diazotization reaction. The
resulting solution contains the unstable diazonium salt and should be used immediately in
the next step.

Step 2: Azo Coupling Reaction

e In a separate 500 mL beaker, dissolve a molar equivalent of the coupling component, 3-
propanoylamino-N,N-bis(2-acetoxyethyl)benzenamine, in a suitable solvent and cool the
solution to 0-5 °C in an ice bath.
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» Slowly add the freshly prepared, cold diazonium salt solution to the cold solution of the
coupling component with vigorous stirring.

 To facilitate the coupling reaction, a solution of sodium acetate can be added to adjust the
pH of the reaction mixture to a weakly acidic to neutral range (pH 4-5), which is optimal for
coupling with aromatic amines.[1]

o Acolored precipitate of Disperse Red 167 will form. Continue stirring the reaction mixture in
the ice bath for 1-2 hours to ensure the reaction goes to completion.

Step 3: Isolation and Purification

Isolate the precipitated Disperse Red 167 dye by vacuum filtration using a Buchner funnel.

Wash the filter cake with cold distilled water to remove any unreacted salts and acids.

The crude dye can be purified by recrystallization from a suitable solvent, such as ethanol, to
obtain a product of higher purity.

Dry the purified dye in a vacuum oven at a low temperature.

Characterization of Disperse Red 167

The synthesized Disperse Red 167 should be characterized to confirm its identity and purity.
The following spectroscopic techniques are typically employed for the characterization of azo
dyes.

1. Ultraviolet-Visible (UV-Vis) Spectroscopy:

e Protocol: A dilute solution of Disperse Red 167 is prepared in a suitable solvent (e.g.,
acetone, where it is soluble[3]). The UV-Vis spectrum is recorded over a range of 200-800
nm using a spectrophotometer.

o Expected Results: The spectrum is expected to show a strong absorption band in the visible
region, with a maximum absorption wavelength (Amax) around 525 nm, which is responsible
for its red color.[5] This absorption is due to the 1t — 1T* electronic transition within the
conjugated azo chromophore.
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2. Fourier-Transform Infrared (FT-IR) Spectroscopy:

e Protocol: The FT-IR spectrum of the solid dye is recorded using the KBr pellet technique or
with an ATR accessory.

o Expected Results: The spectrum should display characteristic absorption bands
corresponding to the functional groups present in the molecule. These include:

o N=N stretching vibration of the azo group (typically around 1400-1450 cm~1).
o C=0 stretching of the ester and amide groups (around 1650-1750 cm™1).

o N-H stretching of the secondary amide (around 3300 cm™1).

o C-ClI stretching (around 600-800 cm™1).

o NO:2 stretching of the nitro group (asymmetric and symmetric bands around 1500-1560
cm~t and 1300-1370 cm~1, respectively).

o Aromatic C-H and C=C stretching vibrations.
3. Nuclear Magnetic Resonance (NMR) Spectroscopy:

e Protocol: *H and 3C NMR spectra are recorded in a suitable deuterated solvent (e.g.,
DMSO-ds or CDCl3).

o Expected Results: The *H NMR spectrum will show distinct signals for the aromatic protons,
the protons of the ethyl acetate and propanoylamino groups, and the N-H proton of the
amide. The integration of these signals should correspond to the number of protons in each
environment. The 13C NMR spectrum will show signals for all the unique carbon atoms in the
molecule, including those in the aromatic rings, the azo group, the carbonyl groups, and the
aliphatic chains.

Visualizations

To further illustrate the concepts discussed, the following diagrams have been generated using
the DOT language.
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Caption: Synthesis pathway of Disperse Red 167.
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Caption: Experimental workflow for the synthesis of Disperse Red 167.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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